Cas no 1805376-69-5 (3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride)

• Product Name: 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride
• CAS No: 1805376-69-5
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4808175
• Update Time: 2025-05-20

3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-4-3(12(13)14)1-2(5(9)10)11-6(4)17(8,15)16/h1,5H
• InChI Key： UORBSOKMRLXVKJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)N=C1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride

Introduction to 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride (CAS No. 1805376-69-5)

3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805376-69-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a chloro substituent, a difluoromethyl group, and a nitro group on a pyridine core, make it a versatile building block for further chemical modifications.

The significance of this compound in modern chemistry cannot be overstated. It serves as a crucial precursor in the development of novel drugs and pesticides, where its reactivity and stability under various conditions are highly valued. The sulfonyl chloride functional group at the 2-position of the pyridine ring enhances its utility in nucleophilic substitution reactions, allowing for the introduction of diverse side chains that can modulate biological activity.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated moieties into pharmaceutical compounds. The difluoromethyl group in 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability and pharmacokinetic properties of drug candidates. This has led to an increased interest in compounds that feature this substituent, making it an attractive scaffold for medicinal chemists.

The nitro group present in the molecule also plays a critical role in its reactivity. Nitro groups are well-known for their ability to participate in reduction reactions to form amino groups, which are essential for further functionalization. This property makes 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride a valuable asset in synthetic chemistry, where it can be used to introduce amino functionalities into complex molecular structures.

One of the most compelling aspects of this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the sulfonyl chloride group, researchers can design inhibitors that target specific kinase domains with high selectivity. The presence of both chloro and difluoromethyl groups provides additional handles for structure-activity relationship (SAR) studies, enabling fine-tuning of inhibitor potency and selectivity.

Recent advancements in computational chemistry have also highlighted the potential of 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride as a starting material for virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds for their binding affinity to biological targets. The unique structural features of this compound make it an ideal candidate for such screens, as they can be computationally modeled to predict interactions with potential drug targets.

The agrochemical industry has also recognized the value of this compound as a precursor for developing novel pesticides. Pyridine derivatives are widely used in crop protection due to their efficacy against various pests and pathogens. The combination of chloro, difluoromethyl, and nitro substituents enhances the bioactivity of these compounds, making them more effective at lower concentrations. This aligns with the growing demand for environmentally friendly agrochemicals that are both potent and selective.

In conclusion, 3-Chloro-6-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride (CAS No. 1805376-69-5) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to evolve, this compound is likely to remain at the forefront of innovation in drug discovery and crop protection.